Cas no 206876-12-2 (gylongiposide)

• Product Name: gylongiposide
• CAS No: 206876-12-2
• MF: C₄₆O₁₆
• MW: 808.482612609863
• CID: 2058757
• Update Time: 2025-04-21

gylongiposide Chemical and Physical Properties

Names and Identifiers

• gylongiposide
• gylongiposide I
• (-)-Gylongiposide I

• Inchi： 1S/C46O16/c1-23(2)9-8-15-46(56,22-48)26-12-16-43(6)25(26)10-11-30-44(43,7)17-13-29-42(4,5)31(14-18-45(29,30)21-47)60-41-38(62-40-36(55)34(53)32(51)24(3)59-40)37(28(50)20-58-41)61-39-35(54)33(52)27(49)19-57-39
• InChI Key： SXXIYTSIQQPZQS-UHFFFAOYSA-N
• SMILES： [C][C]1[C]([O])[C]([O])[C]([O])[C](O[C]2[C](O[C]3[C]([O])[C]([O])[C]([O])[C]O3)[C]([O])[C]O[C]2O[C]2C([C])([C])[C]3[C][C]C4(C5([C]([C](C([C][C]/[C]=C(\[C])/[C])([C][O])[O])[C][C]5)[C][C][C]4C3([C]=O)[C][C]2)[C])[C])O1 |^1:0,1,2,3,4,5,6,7,8,10,11,13,14,15,16,17,18,19,22,23,26,28,30,31,32,37,38,42,44,45,47,48,53,55,59,60,^4:20,24,33,34,40,41,46,49,50,51,52,57,58|

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 62
• XLogP3: 4.054

Related Categories

• Triterpenoids